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Executive Summary

In modern medicinal chemistry, the strategic incorporation of conformationally restricted,
hydrophilic building blocks is paramount for optimizing the pharmacokinetic profiles of drug
candidates. 4-Aminooxane-4-carboxamide hydrochloride (also known as 4-
aminotetrahydro-2H-pyran-4-carboxamide HCI) is a highly valued a -amino amide derivative.
By embedding a quaternary stereocenter within a tetrahydropyran (THP) ring, this molecule
provides a rigid 3D vector for pharmacophore presentation while significantly lowering the
lipophilicity (logP) compared to its cyclohexane analogs. This technical guide details the
physicochemical properties, mechanistic utility, and a field-proven synthetic protocol for
generating this critical intermediate.

Physicochemical Profiling

To ensure rigorous inventory and quality control, the quantitative and structural parameters of
the building block are summarized below. The data is aggregated from authoritative chemical
databases including 1[1] and 2[2].

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2671682#bc-rfq
https://www.benchchem.com/product/b2671682/docs?utm_src=pdf-body#4-aminooxane-4-carboxamide-hydrochloride-technical-guide-synthetic-workflow
https://amp.chemicalbook.com/ProductChemicalPropertiesCB65475256_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB65475256_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena313839631?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena313839631?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2671682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Specification

Chemical Name 4-Aminooxane-4-carboxamide hydrochloride

4-Aminotetrahydro-2H-pyran-4-carboxamide

IUPAC / Synonyms Hel

CAS Number (Salt) 1955540-70-1

CAS Number (Free Base) 1183378-09-7

Molecular Formula CeH13CIN202 (CsH12N202 - HCI)
Molecular Weight 180.63 g/mol

SMILES (Salt) O=C(C1(N)CCOCCI1)N.[H]CI

] Saturated oxygen heterocycle; Quaternary o -
Structural Motif
carbon

Structural & Mechanistic Significance in Drug
Discovery

The architectural design of 4-aminooxane-4-carboxamide makes it an exceptional precursor for
synthesizing spirocycles and complex peptidomimetics. The presence of the oxygen atom in
the THP ring acts as a hydrogen-bond acceptor, which improves aqueous solubility and
metabolic stability—key factors in overcoming attrition in clinical trials.

Mechanistically, this building block is heavily utilized in the synthesis of highly selective3[3].
NOP modulators are critical therapeutic targets for enhancing neuroplasticity and treating pain,
cognitive, and inflammatory disorders[3]. Furthermore, the primary amine and carboxamide
handles allow for rapid coupling reactions to generate preferential4[4], which show immense
promise in treating neuroinflammation and atherosclerosis[4].

Synthetic Methodologies: The Strecker-

Radziszewski Route
Causality & Route Selection
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The synthesis of a -amino acids and their derivatives predominantly starts from the readily
available5[5]. While the Bucherer-Bergs reaction is a classical approach, it yields a
spirohydantoin intermediate. Hydrolyzing this spirohydantoin requires harsh thermodynamic
conditions (e.g., Ba(OH): at reflux) that push the molecule all the way to the carboxylic acid,
necessitating tedious re-esterification and amidation steps[5].

As a Senior Application Scientist, | mandate the Strecker-Radziszewski sequence for this
specific target. The Strecker reaction directly yields an a -aminonitrile. By carefully controlling
the subsequent Radziszewski hydration (Hz202/base), we can arrest the hydrolysis exactly at
the carboxamide stage, preventing over-oxidation to the acid. This self-validating causality
ensures higher overall yields and eliminates the need for complex ion-exchange
chromatography.

Step-by-Step Experimental Protocol

Step 1: Strecker Synthesis of 4-Amino-4-cyanotetrahydropyran

e Preparation: In a 500 mL round-bottom flask, dissolve ammonium chloride (1.2 eq) and
sodium cyanide (1.1 eq) in a mixture of aqueous ammonia (25%, 100 mL) and methanol (50
mL). Caution: NaCN is highly toxic; perform strictly in a well-ventilated fume hood.

» Addition: Cool the mixture to 0°C. Add tetrahydro-4H-pyran-4-one (1.0 eq, 100 mmol)
dropwise over 30 minutes to control the exothermic imine formation.

e Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

o Workup: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Wash the combined
organic layers with brine, dry over anhydrous Na2SOa, and concentrate in vacuo to yield the
o -aminonitrile as a pale yellow oil.

Step 2: Radziszewski Partial Hydrolysis

e Preparation: Dissolve the crude a -aminonitrile in DMSO (100 mL) and add anhydrous
K2COs (0.5 eq).

o Controlled Hydration: Cool the vessel to 10°C. Slowly add 30% aqueous H20:2 (3.0 eq)
dropwise. Critical Control Point: Maintain the internal temperature strictly below 40°C.
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Exceeding this threshold triggers over-hydrolysis to the carboxylic acid.

« |solation: Stir for 4 hours at room temperature. Dilute with water (200 mL) and extract with a
polar organic solvent (e.g., 10% isopropanol in chloroform). Concentrate to yield the free
base 4-aminooxane-4-carboxamide[6].

Step 3: Hydrochloride Salt Formation
o Precipitation: Dissolve the free base in anhydrous diethyl ether or THF (50 mL).

 Salting: Under vigorous stirring, add 4M HCI in dioxane (1.1 eq) dropwise at 0°C. A white
precipitate will form immediately.

o Collection: Filter the precipitate under a nitrogen atmosphere, wash with cold anhydrous
ether, and dry under high vacuum to yield 4-aminooxane-4-carboxamide hydrochloride
(CAS 1955540-70-1).

Pathway Visualization
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Fig 1. Synthetic workflow and downstream drug discovery applications of CAS 1955540-70-1.

Analytical Validation & Quality Control

To ensure the protocol is a self-validating system, the final hydrochloride salt must be subjected
to rigorous analytical profiling. The absence of a nitrile stretch (~2200 cm~?) in IR and the
presence of amide carbonyl signals confirm successful partial hydrolysis.
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Analytical Method Expected Validation Signhatures

0 3.85-3.70 (m, 4H, -CH2-O-CH3-), & 2.20-2.05
1H NMR (400 MHz, D20) (m, 2H, equatorial -CHz-),  1.85-1.70 (m, 2H,
axial -CHz-).

5 174.5 (C=0 amide), & 63.2 (C2/C6 of THP), &

13C NMR (100 MHz, D20
( ) 58.1 (Quaternary C4), 4 31.4 (C3/C5 of THP).

Calculated for CeH13N202* [M+H]*: 145.10;

LC-MS (ESI+)
Found: 145.11.
) > 98% (UV detection at 210 nm, utilizing a
Purity (HPLC)
polar-embedded C18 column).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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